Cas no 879459-55-9 (N,N-Dibenzyl-4-(4-chloro-5-methyl-3-nitro-pyrazol-1-yl)-butyramide)
879459-55-9 structure
Product Name:N,N-Dibenzyl-4-(4-chloro-5-methyl-3-nitro-pyrazol-1-yl)-butyramide
CAS No:879459-55-9
MF:C22H23ClN4O3
MW:426.896023988724
CID:3102408
PubChem ID:1961675
Update Time:2025-04-21
N,N-Dibenzyl-4-(4-chloro-5-methyl-3-nitro-pyrazol-1-yl)-butyramide Chemical and Physical Properties
Names and Identifiers
-
- N,N-Dibenzyl-4-(4-chloro-5-methyl-3-nitro-pyrazol-1-yl)-butyramide
- MLS000332144
- STK340865
- SMR000221623
- N,N-dibenzyl-4-{4-chloro-3-nitro-5-methyl-1H-pyrazol-1-yl}butanamide
- 879459-55-9
- N,N-dibenzyl-4-(4-chloro-5-methyl-3-nitropyrazol-1-yl)butanamide
- HMS2596M16
- CHEMBL1510550
- AKOS001494015
- N,N-dibenzyl-4-(4-chloro-5-methyl-3-nitro-1H-pyrazol-1-yl)butanamide
- AN-329/43210830
- HMS3379F17
-
- Inchi: 1S/C22H23ClN4O3/c1-17-21(23)22(27(29)30)24-26(17)14-8-13-20(28)25(15-18-9-4-2-5-10-18)16-19-11-6-3-7-12-19/h2-7,9-12H,8,13-16H2,1H3
- InChI Key: BWOQIIJZDUKDPB-UHFFFAOYSA-N
- SMILES: ClC1C([N+](=O)[O-])=NN(C=1C)CCCC(N(CC1C=CC=CC=1)CC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 426.1458683Da
- Monoisotopic Mass: 426.1458683Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 30
- Rotatable Bond Count: 8
- Complexity: 541
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 84Ų
N,N-Dibenzyl-4-(4-chloro-5-methyl-3-nitro-pyrazol-1-yl)-butyramide Related Literature
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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